Cas no 7405-19-8 ( )

• Product Name: &nbsp
• CAS No: 7405-19-8
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 979018
• PubChem ID: 24201086
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-1-methylpiperidin-4-one,hydrochloride
• DTXSID10639648
• 3-Acetyl-1-methylpiperidin-4-one--hydrogen chloride (1/1)
• NSC403233
• NSC-403233
• 7405-19-8
•  

• Inchi： 1S/C8H13NO2.ClH/c1-6(10)7-5-9(2)4-3-8(7)11;/h7H,3-5H2,1-2H3;1H
• InChI Key： UGFYJKFFDPFATR-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCN(C)CC1C(C)=O

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 191.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.068
• Boiling Point: 263.8°C at 760 mmHg
• Flash Point: 112.7°C
• Refractive Index: 1.471
• PSA: 37.38
• LogP: 0.83610